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Compound of Interest

Compound Name: L-xylose-5-13C

Cat. No.: B15142031

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides essential guidance on the
personal protective equipment (PPE), operational procedures, and disposal plans for handling
L-xylose-5-13C, a stable isotope-labeled sugar crucial for various research applications.

Chemical and Physical Properties

Property Value

Chemical Name L-xylose-5-13C

Molecular Formula 13C12C4H1005

Appearance White solid/powder[1][2]

Melting Point 150 - 152 °C/ 302 - 305.6 °F[1][2]
Odor Odorless[1][2]

- Stable under normal temperatures and
Stability
pressures[3]

Personal Protective Equipment (PPE)

When handling L-xylose-5-13C, it is essential to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The toxicological properties of
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this specific material have not been fully investigated, thus it is crucial to prevent direct contact.

[3]

PPE Category

Item

Specifications and
Remarks

Eye Protection

Safety glasses or chemical
safety goggles

Wear safety glasses with side
protection. If splashing is
possible, chemical goggles are
recommended.[3][4][5]

Hand Protection

Chemical-resistant gloves

Wear suitable protective
gloves tested according to
standards like EN 374 to

prevent skin exposure.[3][4][5]

Body Protection

Laboratory coat or appropriate

protective clothing

Wear protective clothing to

minimize skin contact.[3][6]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator

A respirator is generally not
required under normal use with
adequate ventilation.[7]
However, if dust formation is
likely, a particulate filter

respirator is recommended.[5]

Operational and Disposal Plans

Handling and Storage:

« Ventilation: Handle in a well-ventilated area. Use local exhaust ventilation to control dust.[4]

[8]

e Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the

laboratory. Keep the substance away from food and drink.[4]

o Storage: Store in a cool, dry place in a tightly closed container.[3][6]

Spill Management:
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In the event of a spill, immediately implement the following procedures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use appropriate tools to sweep or vacuum up the spilled solid material, avoiding
dust generation.[3][6]

Collect: Place the collected material into a suitable, labeled container for disposal.[3][4]

Decontaminate: Clean the spill area thoroughly.
Disposal Plan:

L-xylose-5-13C is a stable isotope-labeled compound and is not radioactive.[9] Therefore, its
disposal does not require special radiological precautions.

o Waste Characterization: The waste is considered non-hazardous chemical waste.

» Disposal Method: Dispose of the compound and any contaminated materials (e.g., gloves,
wipes) in accordance with local, state, and federal regulations for chemical waste.[2] It is
recommended to offer surplus and non-recyclable solutions to a licensed disposal company.
[7] Do not let the product enter drains.[7]

Experimental Workflow for Handling L-xylose-5-13C

The following diagram outlines the standard workflow for safely handling L-xylose-5-13C in a
laboratory setting.
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Workflow for Safe Handling of L-xylose-5-13C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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